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An In-Depth Technical Guide to the Discovery and History of Lacthydrazide

Abstract
Lacthydrazide (2-hydroxypropanehydrazide) is a chiral organic molecule that serves as a

valuable synthon in medicinal and synthetic chemistry. While the precise date and discoverer of

its initial synthesis are not prominently documented in historical records, its chemical lineage is

clear, stemming from the foundational discoveries of lactic acid and hydrazine. The synthesis of

Lacthydrazide is a classic application of nucleophilic acyl substitution, a cornerstone of

organic chemistry established in the late 19th and early 20th centuries. This guide provides a

comprehensive overview of the historical context that enabled its synthesis, details the

established experimental protocols for its preparation and characterization, and explores its

contemporary significance as a chiral building block and a recently identified natural product.

The Chemical Progenitors: A Tale of Two Molecules
The history of Lacthydrazide is inextricably linked to the discovery of its two constituent parts:

lactic acid and hydrazine. Understanding their origins is essential to appreciating the logical,

albeit undocumented, emergence of Lacthydrazide.

Lactic Acid: From Sour Milk to Stereochemistry
Lactic acid (2-hydroxypropanoic acid) was first isolated in 1780 by the Swedish chemist Carl

Wilhelm Scheele from sour milk.[1] This discovery introduced one of the most fundamental

alpha-hydroxy acids to the scientific world. Later, in 1856, Louis Pasteur's work revealed the

role of microbial fermentation in lactic acid production, laying the groundwork for biotechnology.
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[2] The establishment of its structure by Johannes Wislicenus in 1873 was a critical step,

revealing the chiral center that gives Lacthydrazide its stereochemical importance.[2]

Hydrazine and the Hydrazide Functional Group
The story of the hydrazide functional group begins with the work of German chemists in the late

19th century. While Emil Fischer is credited with discovering phenylhydrazine in 1875 and

coining the term "hydrazine," it was Theodor Curtius who first synthesized hydrazine (N₂H₄)

itself in 1887.[3][4] A pivotal moment occurred in 1895 when Curtius reported the first synthesis

of simple organic hydrazides, demonstrating the reaction of esters with hydrazine to form a

stable amide-like linkage.[3] This reaction established the fundamental chemistry that would

later be applied to create a vast library of hydrazide compounds, including Lacthydrazide.

The Emergence of Lacthydrazide: A Logical
Synthesis
While a singular, celebrated publication announcing the discovery of Lacthydrazide is not

apparent, its synthesis represents a logical and straightforward convergence of established

chemical principles. By the early 20th century, the reaction of an ester with hydrazine hydrate to

produce the corresponding hydrazide was a known and reliable transformation. Given the

commercial availability of lactic acid and its esters (e.g., ethyl lactate), the preparation of

Lacthydrazide was an inevitable step for chemists seeking to create new functionalized

molecules.

The primary method for its synthesis, detailed below, is a nucleophilic acyl substitution at the

carbonyl carbon of a lactic acid ester. This protocol, still in use today, is a direct descendant of

the chemistry pioneered by Curtius.

Standard Synthesis Protocol: Ethyl Lactate
Hydrazinolysis
The most common and established method for preparing Lacthydrazide is the reaction of an

ester of lactic acid, typically ethyl lactate, with hydrazine hydrate.

Reaction Principle: The reaction proceeds via a nucleophilic attack by the lone pair of electrons

on the terminal nitrogen of hydrazine onto the electrophilic carbonyl carbon of ethyl lactate.
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This is followed by the elimination of the ethoxide leaving group, forming the stable hydrazide

product. An excess of hydrazine hydrate is often used to drive the reaction to completion.

Detailed Experimental Protocol:

Setup: A round-bottom flask is equipped with a magnetic stirrer and a reflux condenser.

Reagents: Ethyl lactate (1.0 equivalent) is dissolved in a suitable alcohol solvent, most

commonly absolute ethanol, to ensure miscibility of the reactants.[5]

Hydrazine Addition: Hydrazine hydrate (typically 80-100% solution, 1.5 to 5.0 equivalents) is

added to the stirred solution.[6][7] The use of excess hydrazine ensures the complete

consumption of the starting ester.

Reaction: The reaction mixture is heated to reflux (approximately 78-80°C in ethanol) and

maintained for a period ranging from 2 to 17 hours.[5][6] The progress of the reaction can be

monitored by Thin-Layer Chromatography (TLC).

Workup & Isolation: Upon completion, the reaction mixture is cooled to room temperature

and then often placed in a refrigerator or ice bath to facilitate the crystallization of the

product.[5]

Purification: The resulting solid precipitate is collected by vacuum filtration. The crude

product is washed with cold ethanol to remove unreacted hydrazine and other soluble

impurities. Further purification is achieved by recrystallization from ethanol to yield pure

Lacthydrazide as fine white crystals.[8]

Verification: The identity and purity of the synthesized Lacthydrazide are confirmed through

physicochemical characterization.

Physicochemical Characterization
The verification of a synthesized compound is a cornerstone of chemical research.

Lacthydrazide is characterized by a distinct set of physical and spectral properties.
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Property Value Source(s)

IUPAC Name 2-hydroxypropanehydrazide [9]

Synonyms
Lactic acid hydrazide,

Lacthydrazide
[9]

CAS Number 2651-42-5 [1][10][11]

Molecular Formula C₃H₈N₂O₂ [9][10]

Molecular Weight 104.11 g/mol [1][9]

Appearance White crystalline solid [6]

Melting Point
Literature values vary; typically

characterized for derivatives.

Solubility Soluble in water and alcohols.

Spectroscopic Data:

¹H NMR: The proton NMR spectrum is used to confirm the presence of the key functional

groups and their connectivity.

¹³C NMR: The carbon NMR spectrum provides information on the number and chemical

environment of the carbon atoms.[9]

FT-IR (Fourier-Transform Infrared Spectroscopy): IR spectroscopy is crucial for identifying

the characteristic vibrations of functional groups. Key expected peaks include a broad O-H

stretch (alcohol), N-H stretches (amine/amide), and a strong C=O stretch (amide carbonyl).

[12]

Mass Spectrometry (MS): This technique confirms the molecular weight of the compound by

measuring its mass-to-charge ratio (m/z), which should correspond to its molecular formula.

[9][12]

Visualization of Key Processes
Synthesis Pathway
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Caption: General reaction scheme for the synthesis of Lacthydrazide.

Experimental Workflow
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Caption: Step-by-step workflow for Lacthydrazide synthesis and purification.

Modern Significance and Future Outlook
Initially a simple chemical curiosity, Lacthydrazide has found its niche in modern chemistry. Its

primary value lies in its bifunctional, chiral nature. It serves as a key building block for the
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synthesis of more complex molecules, particularly hydrazones. The condensation of the

hydrazide moiety with various aldehydes and ketones produces a wide array of Lacthydrazone

derivatives, which have been investigated for their potential biological activities, including

antibacterial and antibiofilm properties.[1][9]

In a fascinating recent development, Lacthydrazide has been identified as a natural product. It

was isolated as a metabolite from a Streptomyces species, a genus of bacteria famous for

producing a majority of the world's antibiotics.[2][12] This discovery opens up new avenues of

research into its natural biosynthetic pathway and its potential ecological role, bridging the gap

between classic organic synthesis and modern natural product chemistry.

The journey of Lacthydrazide from a logical extension of 19th-century chemistry to a modern

building block and a natural product underscores the enduring relevance of fundamental

organic molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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